N-[1-(2-Chloropropanoyl)piperidin-3-yl]-3-fluorobenzenesulfonamide

• IUPAC Name: N-[1-(2-chloropropanoyl)piperidin-3-yl]-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C14H18ClFN2O3S/c1-10(15)14(19)18-7-3-5-12(9-18)17-22(20,21)13-6-2-4-11(16)8-13/h2,4,6,8,10,12,17H,3,5,7,9H2,1H3
• InChI Key: SAKQPJIGOCPEJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC(C1)NS(=O)(=O)C2=CC=CC(=C2)F)Cl
• Molecular Formula: C14H18ClFN2O3S
• Molecular Weight: 348.8 g/mol

Description

“N-[1-(2-Chloropropanoyl)piperidin-3-yl]-3-fluorobenzenesulfonamide” is a compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine-containing compounds has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The structure of “N-[1-(2-Chloropropanoyl)piperidin-3-yl]-3-fluorobenzenesulfonamide” would be based on this basic piperidine structure, with additional functional groups attached.

Chemical Reactions Analysis

Piperidine derivatives are involved in a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry. The development of new synthesis methods, discovery of novel piperidine derivatives, and exploration of their pharmacological applications are potential future directions.